((1-Oxoallyl)amino)octadecanesulphonic acid

• CAS No.: 93858-81-2
• Molecular Formula: C21H41NO4S
• Molecular Weight: 403.6 g/mol
• IUPAC Name: 18-(prop-2-enoylamino)octadecane-1-sulfonic acid
• InChI: InChI=1S/C21H41NO4S/c1-2-21(23)22-19-17-15-13-11-9-7-5-3-4-6-8-10-12-14-16-18-20-27(24,25)26/h2H,1,3-20H2,(H,22,23)(H,24,25,26)
• InChI Key: FCURXVNBEGSXLT-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCCCCCCCCCCCCCCCCCCS(=O)(=O)O

Description

((1-Oxoallyl)amino)octadecanesulphonic acid is a sulfonic acid derivative featuring an 18-carbon (octadecane) backbone substituted with a (1-oxoallyl)amino functional group. This structure combines a long hydrophobic alkyl chain with a polar sulfonic acid group and a reactive α,β-unsaturated ketone moiety (from the 1-oxoallyl group). The analysis below relies on comparisons with structurally related compounds.

Preparation Methods

The synthesis of ((1-Oxoallyl)amino)octadecanesulphonic acid involves specific reaction conditions and routes. . Industrial production methods may involve optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

((1-Oxoallyl)amino)octadecanesulphonic acid undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

((1-Oxoallyl)amino)octadecanesulphonic acid has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: It is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of various industrial chemicals and materials

Comparison with Similar Compounds

Structural and Functional Analogues

Key structural analogs identified include:

Sodium 2-methyl-2-[(1-oxoallyl)amino]propanesulphonate (CAS 5165-97-9, ) Shorter chain (C3) with a branched methyl group. Registered under REACH, indicating regulatory scrutiny .

[(1-Oxoallyl)amino]dodecanesulphonic acid (CAS 93983-64-3, ) Intermediate chain length (C12), unbranched.

Azo dye derivatives (e.g., potassium sodium salt of 5-acetamido-4-hydroxy-3-[[4-[(1-oxoallyl)amino]-3-sulfophenyl]azo]naphthalene-2,7-disulfonic acid, CAS 85940-67-6, ) Complex aromatic systems with multiple sulfonic acid groups.

Octanesulfonic acid sodium salt () Shorter chain (C8) without the (1-oxoallyl)amino group.

Physicochemical Properties

Compound	Chain Length	Key Functional Groups	Solubility (Log Dow/Kow)	Environmental Persistence (t₁/₂)	Toxicity Class
Sodium 2-methyl-2-[(1-oxoallyl)amino]propanesulphonate	C3	Branched alkyl, sulfonate, 1-oxoallyl	Log Dow: -2.4 (hydrophilic)	19 days (vPvM)	Cramer Class III
[(1-Oxoallyl)amino]dodecanesulphonic acid	C12	Linear alkyl, sulfonate, 1-oxoallyl	Not reported	Not reported	Not available
Hypothesized ((1-Oxoallyl)amino)octadecanesulphonic acid	C18	Linear alkyl, sulfonate, 1-oxoallyl	Likely higher Log Dow (more hydrophobic)	Potentially longer t₁/₂ (chain-length dependency)	Unclear (may align with Cramer III)

Key Observations:

• Chain Length vs. Hydrophobicity : The C3 analog exhibits high hydrophilicity (Log Dow -2.4), while the C12 and hypothetical C18 compounds likely trend toward higher Log Dow values due to increased alkyl chain length. This impacts solubility and environmental partitioning .
• Environmental Persistence : The C3 analog’s half-life (19 days) classifies it as a very Persistent, very Mobile (vPvM) substance . Longer chains (C12/C18) may exhibit greater persistence but reduced mobility due to hydrophobic interactions with organic matter.
• Structural similarity implies the C18 variant may share this profile, though confirmatory data are lacking.

Regulatory and Environmental Concerns

• The C3 analog is listed under REACH, with evidence of detection in water samples and consistent predictions of persistence across QSAR models .
• The absence of data for the C12 and C18 variants highlights a critical gap in risk assessment for longer-chain derivatives.

Functional Group Reactivity

• The 1-oxoallyl group (α,β-unsaturated ketone) in all analogs may confer reactivity toward nucleophiles (e.g., thiols or amines), enabling applications in crosslinking or biocidal activity.
• Sulfonic acid groups enhance water solubility, particularly in shorter-chain analogs, but this diminishes with increasing alkyl chain length.